N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide

• IUPAC Name: N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N,3,5-trimethylbenzamide
• InChI: InChI=1S/C20H21N3O3/c1-13-9-14(2)11-16(10-13)20(24)23(3)12-18-21-19(22-26-18)15-5-7-17(25-4)8-6-15/h5-11H,12H2,1-4H3
• InChI Key: YHDBKKHXYBIVKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N(C)CC2=NC(=NO2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide involves the inhibition of several enzymes that are involved in cancer cell growth and proliferation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide can inhibit the activity of several enzymes, including tyrosine kinase and topoisomerase II. It has also been found to induce the production of reactive oxygen species, which can lead to apoptosis in cancer cells. In addition, this compound has anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide in lab experiments is its potential as an anticancer agent. It has also been found to have anti-inflammatory and antioxidant properties, which could be useful in other areas of research. However, one limitation of using this compound is that it has not yet been extensively studied in vivo, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide. One direction could be to further investigate its anticancer properties and potential use as a cancer treatment. Another direction could be to explore its anti-inflammatory and antioxidant properties and potential applications in other areas of research. Additionally, more studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide involves the reaction of 4-methoxybenzohydrazide with 3-(4-methoxyphenyl)-5-(2,4,6-trimethylphenyl)-1,2,4-oxadiazole in the presence of acetic anhydride and sulfuric acid. The resulting compound is purified through column chromatography.

Scientific Research Applications

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been found to have anti-inflammatory and antioxidant properties.